![molecular formula C12H8F3NO2 B3095009 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol CAS No. 1261740-33-3](/img/structure/B3095009.png)
5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol
Overview
Description
Scientific Research Applications
5-TFPPO has been used in a variety of scientific research applications, including as a potential inhibitor of cytochrome P450 enzymes. Cytochrome P450 enzymes are involved in the metabolism of many drugs, and inhibition of these enzymes can lead to drug-drug interactions, as well as altered pharmacokinetics. 5-TFPPO has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to an increase in the level of acetylcholine in the brain, which can have a variety of effects on cognitive function. 5-TFPPO has also been studied as a potential inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine. Inhibition of this enzyme can lead to an increase in the levels of these neurotransmitters, which can have a variety of effects on mood and behavior.
Mechanism of Action
The mechanism of action of 5-TFPPO is not yet fully understood. It is believed that the compound works by binding to the active sites of the target enzymes, thereby inhibiting their activity. It is also possible that the compound may interact with other components of the enzyme, such as cofactors or substrates, resulting in an inhibition of enzyme activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-TFPPO are not yet fully understood. However, it is believed that the compound may have a variety of effects on the body, depending on its target enzyme. For example, inhibition of cytochrome P450 enzymes can lead to altered pharmacokinetics, while inhibition of acetylcholinesterase can lead to an increase in the level of acetylcholine in the brain. Inhibition of monoamine oxidase can lead to an increase in the levels of the neurotransmitters serotonin and dopamine.
Advantages and Limitations for Lab Experiments
5-TFPPO has a number of advantages for use in laboratory experiments. The compound is relatively stable, and can be stored at room temperature for extended periods of time. It is also relatively inexpensive, and can be easily synthesized using a variety of methods. However, the compound does have some limitations. It is not water-soluble, and must be dissolved in an organic solvent prior to use. Additionally, the compound is not very soluble in aqueous solutions, and may not be suitable for use in certain types of experiments.
Future Directions
The potential future directions for 5-TFPPO are numerous. The compound could be further studied as a potential inhibitor of other enzymes, such as proteins involved in DNA replication and transcription. Additionally, the compound could be studied as a potential drug candidate, as it has the potential to interact with a variety of biological systems. Finally, the compound could be used as a starting material for the synthesis of other compounds, such as analogues of 5-TFPPO with different functional groups.
Safety and Hazards
properties
IUPAC Name |
5-[4-(trifluoromethoxy)phenyl]pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO2/c13-12(14,15)18-11-3-1-8(2-4-11)9-5-10(17)7-16-6-9/h1-7,17H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFUVWAKKJKHZSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CN=C2)O)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50683145 |
Source
|
| Record name | 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50683145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261740-33-3 |
Source
|
| Record name | 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50683145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol](/img/structure/B3094976.png)
